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Compound of Interest

Compound Name: Tridecane-d28

Cat. No.: B568196 Get Quote

Essential Safety and Handling Guide for
Tridecane-d28
This guide provides immediate, essential safety and logistical information for the handling and

disposal of Tridecane-d28. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling Tridecane-d28, the following personal protective equipment is required to

minimize exposure and ensure safety.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[1]

Nitrile gloves are a common and effective choice for handling organic substances.[2] Always

inspect gloves for leaks or tears before use.

Eye and Face Protection: Safety glasses with side shields are mandatory.[3] In situations

with a potential for splashing, chemical safety goggles and a face shield should be worn.[3]

Skin and Body Protection: A lab coat is required to protect against skin contact.[2] In case of

significant splash risk, additional protective clothing may be necessary. Ensure that any

contaminated clothing is removed promptly and washed before reuse.
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Respiratory Protection: Handle Tridecane-d28 in a well-ventilated area or a chemical fume

hood to avoid inhalation of vapors.[1][2] If ventilation is inadequate, respiratory protection

may be required.[1]

Physical and Chemical Properties
Understanding the properties of Tridecane-d28 is crucial for safe handling. The following table

summarizes key quantitative data for both Tridecane and its deuterated form.

Property Tridecane Tridecane-d28

Molecular Formula C₁₃H₂₈ CD₃(CD₂)₁₁CD₃

Molecular Weight 184.36 g/mol [4] 212.53 g/mol [5]

Appearance Colorless liquid[6][7] -

Boiling Point 234 °C / 453.2 °F[7] 234 °C[5]

Melting Point -5 to -4 °C / 23 to 24.8 °F[7] -4 to -6 °C[5]

Flash Point
79 °C / 174.2 °F (closed cup)

[7]

94 °C / 201.2 °F (closed cup)

[5]

Density 0.76 g/mL at 25 °C[6] 0.869 g/mL at 25 °C[5]

Water Solubility Insoluble[6][8] -

Health Hazard Information
Primary Route of Exposure: Inhalation, ingestion, skin, and eye contact.

Aspiration Hazard: May be fatal if swallowed and enters airways.[7] Do NOT induce vomiting.

[7][9]

Skin Contact: Repeated or prolonged contact may cause skin to dry or crack, leading to

irritation or dermatitis.[6]

Eye Contact: May cause irritation.[10]

Inhalation: High concentrations of vapor may cause headaches and stupor.[6]
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Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area, typically a fume hood, is clean and

uncluttered.[2] Confirm that all necessary PPE is available and in good condition. Locate the

nearest safety shower and eyewash station.

Handling:

Use Tridecane-d28 only in a well-ventilated area or a chemical fume hood.[1]

Keep the container tightly closed when not in use.[9]

Avoid contact with skin, eyes, and clothing.[9]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[7][9]

Use non-sparking tools and take precautionary measures against static discharge.[9]

Storage:

Store in a cool, dry, and well-ventilated place.[7]

Store below +30°C.[8]

Keep the container tightly sealed to prevent absorption of moisture, which can affect its

isotopic purity.[11]

Store away from strong oxidizing agents.[8]

Emergency and First Aid Procedures
If Swallowed: Do NOT induce vomiting.[7][9] Immediately call a poison center or physician.[9]

If vomiting occurs naturally, have the victim lean forward to prevent vomit from entering the

lungs.[7]

If on Skin: Immediately remove all contaminated clothing.[9] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7]
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If in Eyes: Rinse immediately with plenty of water, including under the eyelids, for at least 15

minutes.[7] Seek medical attention.[7]

If Inhaled: Move the person to fresh air.[7][10] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[10] Seek medical attention if symptoms occur.[7]

Spills: For small spills, absorb with an inert material such as sand or sawdust.[1] For larger

spills, contain the spill and prevent it from entering drains.[1] Ventilate the area and use

appropriate PPE during cleanup.[1]

Disposal Plan
Waste Collection: Do not dispose of Tridecane-d28 down the drain.[2] Collect all waste in a

designated and properly labeled "Organic Liquid" or "Non-halogenated Organic Waste"

container.[2][12]

Disposal Procedure: Dispose of the waste container in accordance with all local, regional,

national, and international regulations.[9] This is typically done through a licensed chemical

waste disposal company.

Safe Handling Workflow
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Start: Acquire
Tridecane-d28

1. Preparation
- Don PPE (Gloves, Goggles, Lab Coat)

- Prepare Fume Hood
- Locate Safety Equipment

2. Handling
- Work in Fume Hood

- Avoid Ignition Sources
- Keep Container Sealed

3. Storage
- Cool, Dry, Ventilated Area
- Tightly Sealed Container

- Away from Oxidizers

Post-Use

Spill or Exposure?

During UseFor Next Use

Emergency Procedures
- Follow First Aid

- Evacuate if Necessary
- Notify Supervisor

Yes

4. Waste Disposal
- Collect in Labeled Container

- Do Not Pour Down Drain
- Follow Institutional Protocol

No

After Resolution

End: Procedure
Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tridecane-d28 from acquisition to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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